Griseofulvin-d3
Griseofulvin-d3
Griseofulvin-d3 is intended for use as an internal standard for the quantification of griseofulvin by GC- or LC-MS. Griseofulvin is a fungal metabolite that has been found in Penicillium and has diverse biological activities. It is active against clinical isolates of the dermatophytes T. rubrum, T. tonsurans, and M. canis (MICs = 0.0078-0.0156, 1-4, and 0.5-2 µg/ml, respectively). Griseofulvin binds to tubulin (Kd = 300 µM) and reduces the growth rate and shortening rate of isolated bovine brain microtubulin, indicating stabilization of microtubule dynamics, when used at concentrations ranging from 0.5 to 20 µM. It induces abnormal microtubule polymerization and cell cycle arrest at the G2/M phase in HT-29 cells when used at a concentration of 20 µM. Griseofulvin (30 mg/kg), alone or in combination with nocodazole, reduces tumor growth in a COLO 205 mouse xenograft model. Formulations containing griseofulvin have been used in the treatment of fungal infections.
Brand Name:
Vulcanchem
CAS No.:
1279033-22-5
VCID:
VC0126192
InChI:
InChI=1S/C17H17ClO6/c1-8-5-9(19)6-12(23-4)17(8)16(20)13-10(21-2)7-11(22-3)14(18)15(13)24-17/h6-8H,5H2,1-4H3/t8-,17+/m1/s1/i4D3
SMILES:
CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)OC
Molecular Formula:
C17H17ClO6
Molecular Weight:
355.785
Griseofulvin-d3
CAS No.: 1279033-22-5
Cat. No.: VC0126192
Molecular Formula: C17H17ClO6
Molecular Weight: 355.785
* For research use only. Not for human or veterinary use.
Specification
| Description | Griseofulvin-d3 is intended for use as an internal standard for the quantification of griseofulvin by GC- or LC-MS. Griseofulvin is a fungal metabolite that has been found in Penicillium and has diverse biological activities. It is active against clinical isolates of the dermatophytes T. rubrum, T. tonsurans, and M. canis (MICs = 0.0078-0.0156, 1-4, and 0.5-2 µg/ml, respectively). Griseofulvin binds to tubulin (Kd = 300 µM) and reduces the growth rate and shortening rate of isolated bovine brain microtubulin, indicating stabilization of microtubule dynamics, when used at concentrations ranging from 0.5 to 20 µM. It induces abnormal microtubule polymerization and cell cycle arrest at the G2/M phase in HT-29 cells when used at a concentration of 20 µM. Griseofulvin (30 mg/kg), alone or in combination with nocodazole, reduces tumor growth in a COLO 205 mouse xenograft model. Formulations containing griseofulvin have been used in the treatment of fungal infections. |
|---|---|
| CAS No. | 1279033-22-5 |
| Molecular Formula | C17H17ClO6 |
| Molecular Weight | 355.785 |
| IUPAC Name | (2S,5'R)-7-chloro-4,6-dimethoxy-5'-methyl-3'-(trideuteriomethoxy)spiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione |
| Standard InChI | InChI=1S/C17H17ClO6/c1-8-5-9(19)6-12(23-4)17(8)16(20)13-10(21-2)7-11(22-3)14(18)15(13)24-17/h6-8H,5H2,1-4H3/t8-,17+/m1/s1/i4D3 |
| Standard InChI Key | DDUHZTYCFQRHIY-BCBJJHLGSA-N |
| SMILES | CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)OC |
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